Cas no 72018-21-4 (1-Eicosanol,1-(hydrogen sulfate), ammonium salt (1:1))

• Product name: 1-Eicosanol,1-(hydrogen sulfate), ammonium salt (1:1)
• CAS No: 72018-21-4
• MF: C₂₀H₄₂O₄S^.H₃N
• MW: 395.6406
• CID: 571585
• PubChem ID: 172954

1-Eicosanol,1-(hydrogen sulfate), ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Eicosanol,1-(hydrogen sulfate), ammonium salt (1:1)
• ammonium icosyl sulphate
• azanium,icosyl sulfate
• 1-Eicosanol, hydrogen sulfate, ammonium salt
• ammonium icosyl sulfate
• Sulfuric acid, monoeicosyl ester, ammonium salt
• 1-Eicosanol, 1-(hydrogen sulfate), ammonium salt (1:1)
• NS00092078
• DTXSID50893722
• Ammonium eicosyl sulfate
• EINECS 276-297-8
• W-111467
• 72018-21-4

• Inchi： InChI=1S/C20H42O4S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-25(21,22)23;/h2-20H2,1H3,(H,21,22,23);1H3
• InChI Key： XAFPIFNFBCOYLV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 395.30715
• Monoisotopic Mass: 395.307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Boiling Point: 517.5°C at 760 mmHg
• Flash Point: 266.8°C
• PSA: 102.93